Cas no 926021-39-8 (2,5-Dimethylpyrazolo[1,5-a]pyrimidine-3,7-diamine;hydrate)

• Product Name: 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-3,7-diamine;hydrate
• CAS No: 926021-39-8
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 2815452
• Update Time: 2023-08-07

2,5-Dimethylpyrazolo[1,5-a]pyrimidine-3,7-diamine;hydrate Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-3,7-diamine--water (1/1)
• 2,5-Dimethylpyrazolo[1,5-a]pyrimidine-3,7-diamine;hydrate

• Inchi： 1S/C8H11N5.H2O/c1-4-3-6(9)13-8(11-4)7(10)5(2)12-13;/h3H,9-10H2,1-2H3;1H2
• InChI Key： WZPNWYRIFWPGHZ-UHFFFAOYSA-N
• SMILES： O.N12C(=CC(C)=NC1=C(C(C)=N2)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 197
• Topological Polar Surface Area: 83.2